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Compound of Interest

Compound Name: Flipper-TR 5

Cat. No.: B12377110 Get Quote

Essential safety protocols and operational guidance for the use of Flipper-TR, a fluorescent

membrane tension probe, are detailed below to ensure safe laboratory practices and reliable

experimental outcomes. This guide provides researchers, scientists, and drug development

professionals with immediate, procedural information for the effective use and disposal of

Flipper-TR.

Personal Protective Equipment (PPE) for Flipper-TR
Operations
While the Safety Data Sheet (SDS) for Flipper-TR indicates it is not classified as hazardous, it

is crucial to handle all laboratory chemicals with caution. Flipper-TR is supplied as a solid and

is typically dissolved in anhydrous dimethyl sulfoxide (DMSO). DMSO can facilitate the

absorption of substances through the skin; therefore, appropriate PPE is essential. The

following table summarizes the recommended personal protective equipment when handling

Flipper-TR and its solutions.
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PPE Category Item
Specifications and
Rationale

Hand Protection Gloves

Butyl rubber or double-gloved

nitrile gloves are

recommended. DMSO can

penetrate standard nitrile

gloves, so enhanced

protection is necessary to

prevent skin absorption of the

probe.

Eye Protection Safety Glasses or Goggles

Chemical splash goggles

should be worn to protect the

eyes from accidental splashes

of Flipper-TR solutions.

Body Protection Laboratory Coat

A fully buttoned lab coat

should be worn to protect skin

and personal clothing from

contamination.

Respiratory Protection Not generally required

Work should be conducted in a

well-ventilated area. A fume

hood is recommended when

handling larger quantities of

DMSO or if there is a risk of

aerosol formation.

Experimental Protocol: Staining Cells with Flipper-
TR
This protocol outlines the steps for preparing a Flipper-TR stock solution and staining live cells

for fluorescence lifetime imaging microscopy (FLIM).

Preparation of 1 mM Flipper-TR Stock Solution
Materials:
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Flipper-TR vial (50 nmol)

Anhydrous Dimethyl Sulfoxide (DMSO)

Micropipette and sterile tips

Procedure:

Allow the Flipper-TR vial to warm to room temperature before opening to prevent moisture

condensation.

Add 50 µL of anhydrous DMSO to the vial to create a 1 mM stock solution.

Mix thoroughly by vortexing until the solid is completely dissolved.

Store the stock solution at -20°C in a tightly sealed, light-protected container. When stored

properly, the solution is stable for approximately three months.

Staining Protocol for Live Cells
Materials:

1 mM Flipper-TR stock solution

Cell culture medium (with or without serum)

Live cells cultured on a suitable imaging dish or plate

Procedure:

Dilute the 1 mM Flipper-TR stock solution in cell culture medium to a final working

concentration. A starting concentration of 1 µM is recommended. Note that the presence of

serum in the media may reduce labeling efficiency.

Remove the existing culture medium from the cells.

Add the Flipper-TR staining solution to the cells.

Incubate the cells for 15-30 minutes at 37°C.
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The probe does not need to be washed out before imaging, as it is only fluorescent in the

membrane.

Proceed with FLIM imaging.
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Stock Solution Preparation Cell Staining

Warm Flipper-TR vial to room temperature

Add 50 µL anhydrous DMSO

Vortex to dissolve

Store at -20°C, protected from light

Dilute stock solution in culture medium (e.g., 1 µM)

Replace cell medium with staining solution

Incubate for 15-30 minutes at 37°C

Proceed to FLIM imaging (no wash step required)

Waste Segregation

Liquid Waste Disposal Solid Waste Disposal

Flipper-TR Waste Generated

Liquid Waste (e.g., staining solutions) Solid Waste (e.g., pipette tips, gloves)

Collect in a sealed, labeled hazardous waste container Collect in a designated solid hazardous waste container

Label with 'Hazardous Waste', chemical names, and concentrations

Dispose through Institutional EHS

Label with 'Hazardous Waste' and contaminating chemicals
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Flipper-TR]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12377110#personal-protective-equipment-for-
handling-flipper-tr-5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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